![molecular formula C12H15N5O3S3 B2360833 2-(N-methylmethylsulfonamido)-N-(5-((pyridin-3-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide CAS No. 1251627-55-0](/img/structure/B2360833.png)
2-(N-methylmethylsulfonamido)-N-(5-((pyridin-3-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide
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Description
2-(N-methylmethylsulfonamido)-N-(5-((pyridin-3-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C12H15N5O3S3 and its molecular weight is 373.46. The purity is usually 95%.
BenchChem offers high-quality 2-(N-methylmethylsulfonamido)-N-(5-((pyridin-3-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(N-methylmethylsulfonamido)-N-(5-((pyridin-3-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolic Stability Improvement
One area of research focused on enhancing the metabolic stability of pharmaceutical compounds. A study investigated various 6,5-heterocycles to improve the metabolic stability of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors. This was done to reduce or eliminate metabolic deacetylation, a common issue affecting the efficacy and stability of such inhibitors (Stec et al., 2011).
Carbonic Anhydrase Inhibition
Another study explored the carbonic anhydrase inhibitory action of thiazolylsulfonamides, structurally related to pritelivir. These compounds showed potent inhibition of several human carbonic anhydrase isoforms, highlighting their potential as drug candidates for treating conditions like cancer, obesity, and glaucoma (Carta et al., 2017).
Insecticidal Applications
Research on novel heterocycles incorporating a thiadiazole moiety has shown promising insecticidal properties against the cotton leafworm, Spodoptera littoralis. This indicates the potential for developing new insecticides based on modifications of the thiadiazole structure (Fadda et al., 2017).
Glutaminase Inhibition for Cancer Therapy
Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs have been synthesized and evaluated as glutaminase inhibitors. These compounds have shown promise in attenuating the growth of cancer cells, offering a pathway to potential cancer therapies (Shukla et al., 2012).
Antimalarial and COVID-19 Drug Potential
A theoretical investigation into antimalarial sulfonamides as COVID-19 drugs utilized computational calculations and molecular docking studies. This research suggested that certain sulfonamides might have dual utility in treating malaria and COVID-19, thus expanding the potential applications of these compounds (Fahim & Ismael, 2021).
properties
IUPAC Name |
2-[methyl(methylsulfonyl)amino]-N-[5-(pyridin-3-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5O3S3/c1-17(23(2,19)20)7-10(18)14-11-15-16-12(22-11)21-8-9-4-3-5-13-6-9/h3-6H,7-8H2,1-2H3,(H,14,15,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNIHLGNFFOIHOH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)NC1=NN=C(S1)SCC2=CN=CC=C2)S(=O)(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5O3S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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